Cas no 948593-83-7 ((4-fluoro-1H-indol-3-yl)boronic acid)

• Product Name: (4-fluoro-1H-indol-3-yl)boronic acid
• CAS No: 948593-83-7
• MF: C₈H₇BFNO₂
• MW: 178.956085443497
• CID: 6643379
• PubChem ID: 68547473
• Update Time: 2024-03-02

(4-fluoro-1H-indol-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-1H-indol-3-yl)boronic acid

• Inchi： 1S/C8H7BFNO2/c10-6-2-1-3-7-8(6)5(4-11-7)9(12)13/h1-4,11-13H
• InChI Key： XVOPEBILKFRTOZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(B(O)O)=CN2

Computed Properties

• Exact Mass: 179.0553868g/mol
• Monoisotopic Mass: 179.0553868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų